Cas no 2139294-75-8 (methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride)

• Product Name: methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride
• CAS No: 2139294-75-8
• MF: C₁₀H₁₈ClNO₂
• MW: 219.7084
• CID: 5051618
• PubChem ID: 129317706
• Update Time: 2026-02-28

methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 7-azaspiro[3.5]nonane-2-carboxylate hydrochloride
• methyl 1H-pyrrolo[2,3-b]pyridinespiro[3.5]nonane-2-carboxylate hydrochloride
• methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride
• AKOS032961032
• CS-0148000
• SY232349
• 2139294-75-8
• MFCD28977520
• PS-18502
• E88365
• EN300-6764784
• Methyl 7-Azaspiro[3.5]nonane-2-carboxylate HCl
• Z2311329889

• Inchi： 1S/C10H17NO2.ClH/c1-13-9(12)8-6-10(7-8)2-4-11-5-3-10;/h8,11H,2-7H2,1H3;1H
• InChI Key： TUXNSBUDFXVQFV-UHFFFAOYSA-N
• SMILES： Cl[H].O(C([H])([H])[H])C(C1([H])C([H])([H])C2(C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H])C1([H])[H])=O

Computed Properties

• Exact Mass: 219.1026065 g/mol
• Monoisotopic Mass: 219.1026065 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Molecular Weight: 219.71

Additional information on methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride

Introduction to Methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride (CAS No. 2139294-75-8)

Methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride, a compound with the CAS number 2139294-75-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique spirocyclic structure and azaspiro moiety, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride incorporates a spirocyclic framework, which is a central feature in the design of bioactive molecules. Spirocyclic compounds are known for their rigid conformation and enhanced binding affinity, making them valuable candidates for the development of small-molecule drugs. The presence of an azaspiro ring system further enhances the compound's pharmacological properties, offering a scaffold that can be modified to target specific biological pathways.

Recent research in the field of medicinal chemistry has highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit improved metabolic stability and better pharmacokinetic profiles compared to their acyclic counterparts. The azaspiro moiety, in particular, has been shown to enhance binding interactions with biological targets, making it an attractive feature for drug design.

In vitro studies have demonstrated that methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride exhibits promising activity against various biological targets. Its spirocyclic structure allows for precise modulation of electronic and steric properties, enabling the optimization of binding affinity and selectivity. This compound has shown potential in inhibiting key enzymes involved in inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases.

One of the most compelling aspects of this compound is its ability to modulate protein-protein interactions. The spirocyclic core provides a stable platform for designing molecules that can interfere with critical biological processes by binding to specific protein targets. This capability is particularly relevant in the development of targeted therapies for complex diseases such as cancer and neurodegenerative disorders.

The hydrochloride salt form of methyl 7-azaspiro[3.5]nonane-2-carboxylate enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This improvement in solubility is crucial for achieving effective drug delivery systems, which are essential for therapeutic success.

Current research efforts are focused on further optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning the spirocyclic core and incorporating additional functional groups, scientists aim to enhance its potency, selectivity, and pharmacokinetic profile. These modifications are expected to lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The development of efficient synthetic routes has enabled researchers to produce this compound on a scale suitable for preclinical and clinical studies.

Preclinical studies have provided valuable insights into the safety and efficacy of this compound. Animal models have been used to assess its pharmacological effects, toxicity profile, and potential side effects. These studies have shown that methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride is well-tolerated at various doses and exhibits minimal adverse effects.

The future prospects for this compound are promising, with ongoing research aimed at translating preclinical findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound through clinical trials and bringing it to market as a new therapeutic agent.

In conclusion, methyl 7-azaspiro[3.5]nonane-2-carboxylate;hydrochloride (CAS No. 2139294-75-8) represents a significant contribution to the field of pharmaceutical chemistry. Its unique spirocyclic structure and azaspiro moiety make it a valuable candidate for drug development, with potential applications in treating various diseases. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it towards clinical use.